Cas no 2172013-33-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2172013-33-9
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 6190715
• PubChem ID: 165877762
• Update Time: 2025-08-04

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 2172013-33-9
• EN300-1565797
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C23H22N4O5/c1-27-12-18(22(29)30)21(26-27)25-20(28)10-11-24-23(31)32-13-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,12,19H,10-11,13H2,1H3,(H,24,31)(H,29,30)(H,25,26,28)
• InChI Key： XQDINRPMIIECCC-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC1C(C(=O)O)=CN(C)N=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2172013-33-9)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2172013-33-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole-carboxylic acid moiety makes it a versatile intermediate in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide-based drugs has been particularly noteworthy, with several studies highlighting its role in the development of targeted therapies for diseases such as cancer and infectious diseases.

One of the key findings from recent research is the compound's efficacy in facilitating the incorporation of unnatural amino acids into peptide chains. This property is critical for the design of peptides with improved pharmacokinetic and pharmacodynamic profiles. Additionally, the compound's compatibility with various coupling reagents and solvents has been demonstrated, further underscoring its utility in synthetic chemistry.

In the context of drug discovery, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid has been explored as a precursor for the development of small-molecule inhibitors. Its structural flexibility allows for the introduction of diverse functional groups, enabling the creation of compounds with enhanced binding affinity and selectivity for specific biological targets. Recent in vitro studies have shown that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on developing greener synthetic routes and optimizing reaction conditions to overcome these limitations.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2172013-33-9) represents a valuable tool in the arsenal of chemical biologists and medicinal chemists. Its unique properties and versatility make it a promising candidate for a wide range of applications, from peptide synthesis to drug discovery. Future studies are expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation therapeutics.